Cas no 2375165-13-0 (1-(tert-butyl) 3-methyl (S)-3-methylpyrrolidine-1,3-dicarboxylate)

• Product Name: 1-(tert-butyl) 3-methyl (S)-3-methylpyrrolidine-1,3-dicarboxylate
• CAS No: 2375165-13-0
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• CID: 6123183
• PubChem ID: 92981823
• Update Time: 2026-03-11

1-(tert-butyl) 3-methyl (S)-3-methylpyrrolidine-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-(tert-butyl) 3-methyl (S)-3-methylpyrrolidine-1,3-dicarboxylate
• O1-tert-butyl O3-methyl (3S)-3-methylpyrrolidine-1,3-dicarboxylate
• 1,3-Pyrrolidinedicarboxylic acid, 3-methyl-, 1-(1,1-dimethylethyl) 3-methyl ester, (3S)-
• MFCD31805370
• D79259
• 2375165-13-0
• 3-Methyl (3S)-1-boc-3-methylpyrrolidine-3-carboxylate
• PS-18257
• CS-0309905
• o1-Tert-butylo3-methyl(3S)-3-methylpyrrolidine-1,3-dicarboxylate
• 1-TERT-BUTYL 3-METHYL (3S)-3-METHYLPYRROLIDINE-1,3-DICARBOXYLATE
• 1-O-tert-butyl 3-O-methyl (3S)-3-methylpyrrolidine-1,3-dicarboxylate

• Inchi： 1S/C12H21NO4/c1-11(2,3)17-10(15)13-7-6-12(4,8-13)9(14)16-5/h6-8H2,1-5H3/t12-/m0/s1
• InChI Key： AUABPENEDJXJQH-LBPRGKRZSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC[C@](C)(C(OC)=O)C1

Computed Properties

• Exact Mass: 243.14705815g/mol
• Monoisotopic Mass: 243.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.091±0.06 g/cm3(Predicted)
• Boiling Point: 294.5±33.0 °C(Predicted)
• pka: -2.61±0.40(Predicted)

Additional information on 1-(tert-butyl) 3-methyl (S)-3-methylpyrrolidine-1,3-dicarboxylate

Recent Advances in the Application of 1-(tert-butyl) 3-methyl (S)-3-methylpyrrolidine-1,3-dicarboxylate (CAS: 2375165-13-0) in Chemical Biology and Pharmaceutical Research

The compound 1-(tert-butyl) 3-methyl (S)-3-methylpyrrolidine-1,3-dicarboxylate (CAS: 2375165-13-0) has recently emerged as a key intermediate in the synthesis of biologically active molecules, particularly in the development of novel pharmaceuticals. This chiral pyrrolidine derivative has garnered significant attention due to its structural versatility and potential applications in drug discovery. Recent studies have highlighted its role as a building block for the synthesis of protease inhibitors, kinase modulators, and other therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the asymmetric synthesis of potent PI3K inhibitors. The researchers utilized the chiral center of the (S)-3-methylpyrrolidine moiety to control stereoselectivity during the construction of complex heterocyclic systems. The resulting inhibitors showed nanomolar activity against PI3Kα, a key target in oncology, with improved pharmacokinetic properties compared to previous generations of inhibitors. This work underscores the importance of 1-(tert-butyl) 3-methyl (S)-3-methylpyrrolidine-1,3-dicarboxylate as a valuable chiral synthon in medicinal chemistry.

In the field of neurodegenerative disease research, a recent patent application (WO2023056421) disclosed novel LRRK2 kinase inhibitors incorporating this pyrrolidine derivative as a core structural element. The inventors reported that the tert-butyl and methyl ester protecting groups in 2375165-13-0 allowed for efficient downstream functionalization while maintaining the integrity of the stereocenter. The resulting compounds demonstrated exceptional blood-brain barrier penetration and selective inhibition of pathological LRRK2 activity, making them promising candidates for Parkinson's disease treatment.

From a synthetic chemistry perspective, advances in the large-scale production of 1-(tert-butyl) 3-methyl (S)-3-methylpyrrolidine-1,3-dicarboxylate have been reported in Organic Process Research & Development (2024). The new manufacturing process employs a biocatalytic resolution step using engineered lipases, achieving >99% ee with significantly reduced environmental impact compared to traditional chemical resolution methods. This development addresses previous challenges in the commercial availability of enantiomerically pure material and is expected to facilitate broader adoption of this building block in pharmaceutical development.

The compound's unique stereoelectronic properties have also been exploited in the design of novel PROTACs (proteolysis targeting chimeras), as described in a recent ACS Central Science publication. Researchers utilized the carboxylate groups of 2375165-13-0 to tether E3 ligase binders to target protein ligands, creating bifunctional molecules that selectively degrade disease-causing proteins. The rigidity and defined spatial orientation imparted by the pyrrolidine ring were found to be critical for maintaining proper ternary complex formation between the target protein, E3 ligase, and PROTAC molecule.

Looking forward, the versatility of 1-(tert-butyl) 3-methyl (S)-3-methylpyrrolidine-1,3-dicarboxylate suggests it will continue to play an important role in medicinal chemistry innovation. Current research directions include its application in mRNA delivery systems (where the tertiary amine can be protonated for endosomal escape) and as a scaffold for covalent inhibitor development. The compound's commercial availability in both enantiomeric forms (through recent advances in asymmetric synthesis) further expands its potential utility in drug discovery programs targeting diverse therapeutic areas.